Cas no 219611-77-5 (2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione)

2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione structure
219611-77-5 structure
Product Name:2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione
CAS No:219611-77-5
MF:C18H13N3O3
MW:319.314123868942
CID:6622164
Update Time:2024-01-08

2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]isoindole-1,3-dione
    • 1H-Isoindole-1,3(2H)-dione, 2-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-
    • Inchi: 1S/C18H13N3O3/c1-11-6-8-12(9-7-11)16-19-15(24-20-16)10-21-17(22)13-4-2-3-5-14(13)18(21)23/h2-9H,10H2,1H3
    • InChI Key: LNRMVXWABDWMTA-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2)C(=O)N1CC1ON=C(C2=CC=C(C)C=C2)N=1

Experimental Properties

  • Density: 1.378±0.06 g/cm3(Predicted)
  • Boiling Point: 506.9±60.0 °C(Predicted)
  • pka: -1.76±0.37(Predicted)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.